Cas no 53291-02-4 (Bis(cyclopentadienyl)vanadium Iodide)

• Product name: Bis(cyclopentadienyl)vanadium Iodide
• CAS No: 53291-02-4
• MF: ₂[C₅H₅-]^.₃[I-]^.V
• MW: 561.8399
• CID: 89755
• PubChem ID: 57350604

Bis(cyclopentadienyl)vanadium Iodide Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)vanadium Iodide
• cyclopenta-1,3-diene,vanadium,triiodide
• VANADOCENE IODIDE
• Bis(eta5-2,4-cyclopentadien-1-yl)iodovanadium
• 53291-02-4
• AKOS025295431
• cyclopenta-1,3-diene;vanadium;triiodide

• MDL： MFCD03701568
• Inchi： InChI=1S/C5H6.C5H5.HI.V/c2*1-2-4-5-3-1;;/h1-4H,5H2;1-5H;1H;/q;;;+1/p-1
• InChI Key： FOUBSVKDIRORID-UHFFFAOYSA-M
• SMILES： C1=CCC=C1.C1=CC=C[CH]1.[I-].[V+]

Computed Properties

• Exact Mass: 307.92700
• Monoisotopic Mass: 561.7356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: -5
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Melting Point: 215-217 ºC
• Boiling Point: 165°C/0.2mm
• Flash Point: 165°C/0.2mm subl.
• PSA: 0.00000
• LogP: 2.92870
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Bis(cyclopentadienyl)vanadium Iodide Security Information

• Hazardous Material transportation number：UN 3285 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36/37; S45
• Hazardous Material Identification：
• PackingGroup：III
• Packing Group：III
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R25; R36/37/38
• HazardClass：4.1
• Safety Term：4.1